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Dielectric Properties at a Glance

Material
Dielectric
Constant

Dielectric
Loss

AC
Conductivity
(S/m)

Measurement
Conditions

Source

Calcium Adipate
Monohydrate

Decreases

with
frequency

Decreases

with
frequency

~10⁻⁶ to 10⁻⁵ Room temperature

(30°C), 1 Hz - 1
MHz [1]

Single-

crystal
study [1]

Polypropylene 2.2 0.0002 -
0.00031

- 100 MHz - 3 GHz
[2]

Material
database

[2]

Teflon (PTFE) 2.0 - 2.1 0.00028 - 3 GHz [2] Material

database
[2]

FR-4 (Epoxy
glass)

4.2 - 4.9 0.008 - 100 MHz - 3 GHz
[2]

Material
database

[2]
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Material
Dielectric
Constant

Dielectric
Loss

AC
Conductivity
(S/m)

Measurement
Conditions

Source

Alumina (99.5%) 9.6 0.0002 - 100 MHz [2] Material
database

[2]

Water (distilled) 76.7 0.04 - 0.157 - 1 MHz - 3 GHz [2] Material

database
[2]

Experimental Protocol for Calcium Adipate

The data for calcium adipate monohydrate was obtained from a study on high-purity single crystals. Here is

the detailed methodology [1]:

Sample Preparation: Single crystals of calcium adipate monohydrate (Ca(C₆H₈O₄)·H₂O) were

grown using a single gel diffusion technique with silica gel as the growth medium. The resulting
crystals were confirmed to belong to the triclinic crystal system [1].

Dielectric Measurement: The dielectric properties were measured using an LCR meter. The
capacitance was measured directly, and the dielectric constant was calculated using the standard

formula ε' = Cd / ε₀A, where C is the capacitance, d is the thickness of the crystal, ε₀ is the
permittivity of free space, and A is the area of the electrode [1].

Data Collection: Measurements of capacitance and dielectric loss were taken across a wide
frequency range (1 Hz to 1 MHz) at room temperature (30°C). The AC conductivity was derived from

the dielectric data [1].

The following diagram illustrates the experimental workflow for characterizing the dielectric properties of

calcium adipate crystals:
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Start: Experimental Workflow

Crystal Growth
(Single Gel Diffusion Technique)

Sample Preparation
(Electrode Application)

Dielectric Measurement
(LCR Meter, 1 Hz - 1 MHz)

Data Processing

Result: Dielectric Constant,
Loss, AC Conductivity

Click to download full resolution via product page

Researcher's Summary

Calcium Adipate Profile: The experimental data shows calcium adipate monohydrate has a low
dielectric constant and loss that decrease with increasing frequency, which is typical of dielectric

materials. Its low AC conductivity confirms it behaves as an electrical insulator [1].
Performance Context: While quantitative comparisons are limited, calcium adipate's general

dielectric behavior appears to be in the realm of common insulating materials rather than high-k
ceramics. Its properties are significantly different from conductive or highly polar substances like

water [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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